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Compound of Interest

Compound Name: 2-BROMO-2-BUTENE

Cat. No.: B089217 Get Quote

This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 2-BROMO-2-BUTENE in a laboratory setting. It is intended for

researchers, scientists, and drug development professionals to ensure safe and compliant

laboratory practices.

Hazard Identification and Safety Summary
2-BROMO-2-BUTENE is a highly flammable liquid and vapor that requires careful handling to

prevent ignition and exposure.[1][2][3][4] While comprehensive toxicological data is not

available, it is crucial to minimize direct contact and inhalation.[1][3]

Key Hazards:

Physical Hazard: Highly flammable liquid and vapor.[1][2][3][4] Vapors can form explosive

mixtures with air and may travel to an ignition source and flash back.[3][4] Containers may

explode when heated.[3]

Health Hazards: The chemical, physical, and toxicological properties have not been

thoroughly investigated.[1] It may be harmful if inhaled, ingested, or absorbed through the

skin. Inhalation of high vapor concentrations may cause symptoms like headache, dizziness,

tiredness, nausea, and vomiting.[3]

Safety Data Summary:
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Property Value Citation

CAS Number
3017-71-8; 13294-71-8

(mixture of cis/trans)
[1][3]

Molecular Formula C4H7Br [4]

Molecular Weight 135.00 g/mol [4]

Appearance Colorless liquid [5]

Odor Odorless / Pleasant [4][5]

Relative Density 1.332 g/cm³ at 25 °C [1]

Signal Word Danger [1][3]

Hazard Statements
H225: Highly flammable liquid

and vapour.
[1][6]

Precautionary Statements

P210: Keep away from heat,

sparks, open flames, and hot

surfaces.

[1][6]

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

[4][6]

P403+P235: Store in a well-

ventilated place. Keep cool.
[6][7]

P501: Dispose of

contents/container to an

approved waste disposal plant.

[6][7]

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to minimize exposure and ensure personal safety. The following

table outlines the recommended PPE for handling 2-BROMO-2-BUTENE.
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PPE Category Item
Specifications and
Recommendations

Citation

Eye and Face

Protection

Safety goggles and/or

face shield

Chemical splash

goggles conforming to

EN 166 (EU) or

NIOSH (US)

standards are

required. A face shield

should be worn over

goggles when there is

a risk of splashing.

[1][2][6]

Hand Protection
Chemical-resistant

gloves

Nitrile or neoprene

gloves are

recommended.

Gloves must be

inspected for tears or

punctures before use

and changed

immediately if

contaminated.

Dispose of

contaminated gloves

after use.

[1][2][6]

Body Protection

Laboratory coat,

impervious clothing,

flame-retardant

antistatic protective

clothing

A flame-resistant lab

coat should be worn

and fully buttoned. For

larger quantities or

increased risk of

splashing, impervious

and flame-retardant

clothing is necessary.

[1][6]

Respiratory Protection Respirator (if

necessary)

Work should be

conducted in a well-

ventilated area,

preferably within a

[6]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.chemicalbook.com/msds/2-bromo-2-butene.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1548064648_2-BromoButane-CASNO-78-76-2-MSDS.pdf
https://www.echemi.com/sds/2-bromo-2-butene-pid_Seven23461.html
https://www.chemicalbook.com/msds/2-bromo-2-butene.pdf
https://www.cdhfinechemical.com/images/product/msds/37_1548064648_2-BromoButane-CASNO-78-76-2-MSDS.pdf
https://www.echemi.com/sds/2-bromo-2-butene-pid_Seven23461.html
https://www.chemicalbook.com/msds/2-bromo-2-butene.pdf
https://www.echemi.com/sds/2-bromo-2-butene-pid_Seven23461.html
https://www.echemi.com/sds/2-bromo-2-butene-pid_Seven23461.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b089217?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


chemical fume hood.

If ventilation is

insufficient, a NIOSH-

approved respirator

should be used.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational protocol is essential for the safe handling of 2-BROMO-2-
BUTENE.

Preparation:

Ensure a safety shower and eyewash station are readily accessible and operational.

Verify that the chemical fume hood is functioning correctly.

Assemble and inspect all necessary PPE as detailed in the table above.

Have appropriate spill cleanup materials (e.g., inert absorbent material like sand or

vermiculite, and a spark-proof scoop) readily available.[6]

Ensure all ignition sources (open flames, hot plates, spark-producing equipment) are

removed from the work area.[1][2][3]

Ground and bond containers and receiving equipment to prevent static discharge.[3][4][6]

Handling:

Conduct all manipulations of 2-BROMO-2-BUTENE within a chemical fume hood to

minimize inhalation of vapors.[1]

Use non-sparking tools for all transfers and manipulations.[3][4][6]

Keep the container tightly closed when not in use.[3][6]

Avoid contact with skin and eyes.[6]
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Wash hands thoroughly with soap and water after handling and before breaks.[1][2]

Storage:

Store the container in a cool, dry, and well-ventilated area.[3][4][6]

Keep away from heat, sparks, open flames, and other ignition sources.[3][4]

Store away from incompatible materials such as strong oxidizing agents, strong bases, and

strong acids.[3]

Refrigeration may be required for long-term storage.[3]

Emergency Procedures
In Case of Exposure:
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Exposure Route First-Aid Measures Citation

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, also under the

eyelids. Seek immediate

medical attention.

[3][4]

Skin Contact

Take off immediately all

contaminated clothing. Wash

off with soap and plenty of

water. Consult a physician.

[2][3][6]

Inhalation

Move the person into fresh air.

If not breathing, give artificial

respiration. Consult a

physician.

[2][3]

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water and

consult a physician.

[2][3]

In Case of a Spill:

Evacuate personnel from the immediate area.

Remove all sources of ignition.[2][6]

Ensure adequate ventilation.[2][6]

Wearing appropriate PPE, contain the spillage using an inert, non-combustible absorbent

material (e.g., sand, vermiculite).[6]

Collect the absorbed material using non-sparking tools and place it in a sealed, labeled

container for hazardous waste disposal.[6]

Do not let the product enter drains.[1][2]
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In Case of Fire:

Use dry chemical, carbon dioxide (CO2), or alcohol-resistant foam to extinguish the fire.[2][3]

[4] Water spray may be ineffective but can be used to cool unopened containers.[1][2]

Wear self-contained breathing apparatus (SCBA) for firefighting if necessary.[1][2]

Disposal Plan
Proper disposal of 2-BROMO-2-BUTENE and associated waste is critical to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Disposal Pathway:

Waste Generation

Waste Collection

Final Disposal

Unused 2-Bromo-2-Butene

Sealed & Labeled Hazardous Waste Container

Contaminated PPE (gloves, etc.) Contaminated Labware & Spill Debris

Licensed Professional Waste Disposal Service

Chemical Incinerator with Afterburner & Scrubber

Click to download full resolution via product page

Caption: Waste segregation and disposal pathway for 2-BROMO-2-BUTENE.
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Protocol:

Solid Waste: Any unused 2-BROMO-2-BUTENE, as well as contaminated items like gloves,

weigh boats, and paper towels, should be collected in a designated, sealed, and clearly

labeled hazardous waste container.

Liquid Waste: Solutions containing 2-BROMO-2-BUTENE should be collected in a separate,

sealed, and labeled hazardous waste container.

Disposal: Contact a licensed professional waste disposal service to dispose of this material.

[1] Offer surplus and non-recyclable solutions to a licensed disposal company.[2] Burning in

a chemical incinerator equipped with an afterburner and scrubber is a potential disposal

method.[2]

Contaminated Packaging: Dispose of as unused product.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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